2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide

• IUPAC Name: 2-[methyl(methylsulfonyl)amino]-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C15H17N3O3S/c1-18(22(2,20)21)14-9-4-3-8-13(14)15(19)17-11-12-7-5-6-10-16-12/h3-10H,11H2,1-2H3,(H,17,19)
• InChI Key: XHMGCFZBVCICDV-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C(=O)NCC2=CC=CC=N2)S(=O)(=O)C
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide, also known as MMB or MMB-2201, is a synthetic cannabinoid that has gained popularity in the research community due to its potential therapeutic applications. MMB-2201 is a potent agonist of the cannabinoid receptors CB1 and CB2, which are involved in a wide range of physiological processes, including pain, inflammation, and mood regulation.

Mechanism of Action

2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 acts as a potent agonist of the cannabinoid receptors CB1 and CB2. Activation of these receptors leads to a wide range of physiological effects, including pain relief, anti-inflammatory effects, and mood regulation.
Biochemical and Physiological Effects:
2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has been shown to have a wide range of biochemical and physiological effects, including:
1. Activation of CB1 and CB2 receptors: 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 acts as a potent agonist of these receptors, leading to a wide range of physiological effects.
2. Pain relief: 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has been shown to have analgesic properties, making it a potential candidate for the treatment of chronic pain.
3. Anti-inflammatory effects: 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has been shown to have anti-inflammatory effects, which could make it useful in the treatment of inflammatory conditions such as arthritis.
4. Mood regulation: 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has been shown to affect mood, which could make it useful in the treatment of mood disorders such as depression and anxiety.

Advantages and Limitations for Lab Experiments

2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has several advantages and limitations for lab experiments. Some of the advantages include:
1. Potent agonist: 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 is a potent agonist of the cannabinoid receptors CB1 and CB2, making it useful for studying the effects of cannabinoid receptor activation.
2. Wide range of effects: 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has a wide range of effects, making it useful for studying the physiological processes involved in pain, inflammation, and mood regulation.
Some of the limitations of 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 for lab experiments include:
1. Limited research: While 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has been the subject of numerous scientific studies, there is still much that is unknown about its effects and potential therapeutic applications.
2. Safety concerns: 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has not been approved for human use, and there are safety concerns associated with its use in lab experiments.

Future Directions

There are several future directions for research on 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201. Some of these include:
1. Further studies on its potential therapeutic applications: While 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has shown promise as a potential treatment for a wide range of conditions, further research is needed to fully understand its therapeutic potential.
2. Studies on its safety profile: More research is needed to fully understand the safety profile of 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201, particularly in terms of its potential for addiction and abuse.
3. Studies on its mechanism of action: Further studies are needed to fully understand the mechanism of action of 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201, including its effects on the endocannabinoid system and other physiological processes.
Conclusion:
2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 is a synthetic cannabinoid that has gained popularity in the research community due to its potential therapeutic applications. While much is still unknown about its effects and potential therapeutic uses, the research conducted so far suggests that it could be a valuable tool in the study of pain, inflammation, and mood regulation. Further research is needed to fully understand its safety profile and potential therapeutic applications.

Synthesis Methods

2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 can be synthesized using a variety of methods, including the reaction of 2-pyridinylmethylamine with 2-chlorobenzoyl chloride, followed by reaction with methyl(methylsulfonyl)chloride. The resulting intermediate is then reacted with lithium aluminum hydride to produce 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201.

Scientific Research Applications

2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications. Some of the areas of research include:
1. Pain relief: 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has been shown to have analgesic properties, making it a potential candidate for the treatment of chronic pain.
2. Anti-inflammatory effects: 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has been shown to have anti-inflammatory effects, which could make it useful in the treatment of inflammatory conditions such as arthritis.
3. Neuroprotection: 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has been shown to have neuroprotective properties, which could make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.